Cas no 71561-11-0 (Pyrazoxyfen)

• Product Name: Pyrazoxyfen
• CAS No: 71561-11-0
• MF: C₂₀H₁₆Cl₂N₂O₃
• MW: 403.25864315033
• CID: 59232
• PubChem ID: 329754213
• Update Time: 2025-06-13

Pyrazoxyfen Chemical and Physical Properties

Names and Identifiers

• Pyrazoxyfen
• 2-(4-(2,4-Dichlorobenzoyl)-1,3-dimethylpyrazol-5-yloxy)acetophenone
• 2-[4-(2,4-dichlorobenzoyl)-2,5-dimethylpyrazol-3-yl]oxy-1-phenylethanone
• Pyrazoxyfen Solution
• 1,3-dimethyl-4-(2,4-dichlorobenzoyl)-5-phenacyloxypyrazole
• 2-((4-(2,4-Dichlorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl)oxy)-1-phenylethanone
• 2-[[4-(2,4-dichlorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl]oxy]-1-phenylethanone
• 4-(2,4-dichloro-benzoyl)-1,3-dimethyl-5-(phenyl--carbonylmethoxy)-pyrazole
• Pyrazoxyfen [ISO:BSI]
• 2-[4-(2,4-Dichlorobenzoyl)-1,3-dimethylpyrazol-5-yloxy]acetophenone
• Q22808823
• FS6C1PT8FV
• 2-{[4-(2,4-dichlorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl]oxy}-1-phenylethan-1-one
• 2-{[4-(2,4-dichlorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl]oxy}-1-phenylethanone
• AKOS015951161
• UNII-FS6C1PT8FV
• Ethanone, 2-((4-(2,4-dichlorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl)oxy)-1-phenyl-
• C18556
• Pyrazoxyfen [ISO]
• pyrazoxyfene
• DTXSID3058167
• Pyrazoxyfen, PESTANAL(R), analytical standard
• 71561-11-0
• SL-49
• FKERUJTUOYLBKB-UHFFFAOYSA-N
• WCA56111
• Pyrazoxyfen [ISO:BSI]
• 2-(4-(2,4-dichlorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yloxy)-1-phenylethanone
• CHEBI:81830
• SCHEMBL54326
• NS00015457
• Paicer
• SL 49
• 2-((4-(2,4-dichlorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl)oxy)-1-phenylethan-1-one
• Ethanone, 2-[[4-(2,4-dichlorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl]oxy]-1-phenyl-
• DTXCID9031935

• MDL： MFCD00274563
• Inchi： 1S/C20H16Cl2N2O3/c1-12-18(19(26)15-9-8-14(21)10-16(15)22)20(24(2)23-12)27-11-17(25)13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
• InChI Key： FKERUJTUOYLBKB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1C(C)=NN(C)C=1OCC(C1C=CC=CC=1)=O)=O)Cl

Computed Properties

• Exact Mass: 402.05400
• Monoisotopic Mass: 402.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 61.2A^2

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.4162 (rough estimate)
• Boiling Point: 599.9 ºC at 760 mmHg
• Flash Point: 599.9 ºC at 760 mmHg
• Refractive Index: 1.6200 (estimate)
• PSA: 61.19000
• LogP: 4.52800
• Solubility: It is almost insoluble in water, slightly soluble in ethanol, and largely soluble in acetone and n-hexane

Pyrazoxyfen Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H410
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-50
• Safety Instruction： 61
• RTECS：KM5745000
• Hazardous Material Identification：
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles

Additional information on Pyrazoxyfen

Comprehensive Overview of Pyrazoxyfen (CAS No. 71561-11-0): Applications, Mechanism, and Environmental Impact

Pyrazoxyfen (CAS No. 71561-11-0) is a selective herbicide widely used in agriculture to control broadleaf weeds and grasses in crops such as rice, wheat, and soybeans. Its unique chemical structure, classified as a pyrazole derivative, enables it to inhibit carotenoid biosynthesis, a critical process for weed growth. This mechanism makes Pyrazoxyfen highly effective while minimizing harm to non-target plants. Farmers and agronomists frequently search for "Pyrazoxyfen uses" or "CAS 71561-11-0 herbicide" to understand its role in integrated pest management (IPM) systems.

The growing demand for sustainable farming practices has increased interest in herbicides like Pyrazoxyfen that offer selective weed control with low environmental persistence. Studies highlight its rapid degradation in soil, reducing the risk of long-term contamination. Searches for "Pyrazoxyfen environmental safety" or "71561-11-0 biodegradability" reflect concerns about ecological impact. Regulatory agencies, including the EPA and EFSA, have evaluated its toxicity profile, concluding that it poses minimal risk to mammals when used as directed.

Innovative formulations of Pyrazoxyfen, such as emulsifiable concentrates (EC) and wettable powders (WP), enhance its field performance. Researchers exploring "Pyrazoxyfen formulation technology" often focus on optimizing absorption rates and rainfastness. Recent field trials demonstrate its synergy with other herbicides, addressing resistance issues—a hot topic in "herbicide resistance management." For instance, combining Pyrazoxyfenweed species.

From a commercial perspective, Pyrazoxyfen markets are expanding in Asia-Pacific regions due to rising rice cultivation. Queries like "71561-11-0 market trends" or "Pyrazoxyfen suppliers" indicate strong industry interest. Manufacturers emphasize quality standards, with HPLC purity ≥95% being a common benchmark. Proper storage conditions (e.g., avoiding high humidity) are critical to maintain stability, as noted in "Pyrazoxyfen storage guidelines" searches.

Future research directions include nano-encapsulation to reduce application rates and drone-based spraying for precision agriculture. These advancements align with global trends toward "smart farming solutions." As regulatory frameworks evolve, Pyrazoxyfen remains a key tool for balancing agricultural productivity and environmental stewardship, making it a recurring subject in "agrochemical innovation" discussions.